2-(2-Furyl)-5-hydroxy-1-benzofuran-3-carbaldehyde
Overview
Description
Furan derivatives are a group of compounds that have a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen . They are known for their diverse range of biological activities and are used in the synthesis of a variety of pharmaceutical compounds .
Synthesis Analysis
The synthesis of furan derivatives often involves electrophilic substitution at the 2-position of the furan ring . For example, 2-(2-furyl)benzothiazole has been synthesized through various electrophilic reactions including nitration, bromination, hydroxymethylation, formylation, and acylation .Molecular Structure Analysis
The molecular structure of furan derivatives can be analyzed using various spectroscopic techniques. For instance, 2-(2-furyl)ethanol, a related compound, has a molecular formula of C6H8O2 and a mono-isotopic mass of 112.052429 Da .Chemical Reactions Analysis
Furan derivatives can undergo a variety of chemical reactions. For example, 2-(2-furyl)benzothiazole has been found to undergo electrophilic reactions such as nitration, bromination, hydroxymethylation, formylation, and acylation .Physical and Chemical Properties Analysis
The physical and chemical properties of furan derivatives can be quite diverse. For example, 2-(2-furyl)ethanol has a density of 1.1±0.1 g/cm3, a boiling point of 174.0±15.0 °C at 760 mmHg, and a vapor pressure of 0.8±0.3 mmHg at 25°C .Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(furan-2-yl)-5-hydroxy-1-benzofuran-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8O4/c14-7-10-9-6-8(15)3-4-11(9)17-13(10)12-2-1-5-16-12/h1-7,15H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLFMXRAUECZPSY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=C(C3=C(O2)C=CC(=C3)O)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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